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Compound of Interest

Compound Name: Ethyl (2-iodobenzoyl)acetate

Cat. No.: B1598699 Get Quote

Core Physicochemical and Spectroscopic
Profile
A comprehensive understanding of a compound's physical and chemical properties is

fundamental to its application in synthetic chemistry. These characteristics govern its behavior

in reaction media, dictate purification strategies, and provide the basis for its structural

elucidation.

Table 1: Physicochemical Properties of Ethyl (2-iodobenzoyl)acetate
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Property Value Source(s)

CAS Number 90034-85-8 [2][3]

Molecular Formula C₁₁H₁₁IO₃ [2][3]

Molecular Weight 318.11 g/mol [2][3]

Appearance White to off-white solid N/A

Melting Point Not specified in search results. N/A

Boiling Point 163-165 °C at 23 mmHg [4]

Density
1.609 g/mL at 25 °C (for the 4-

iodo isomer)
[5][6]

Solubility

Soluble in organic solvents

such as ethyl acetate and

dichloromethane.

[7][8][9][10]

Spectroscopic Data Interpretation:

¹H NMR Spectroscopy: The proton nuclear magnetic resonance (¹H NMR) spectrum

provides characteristic signals that confirm the structure of Ethyl (2-iodobenzoyl)acetate. A

triplet corresponding to the methyl (CH₃) protons of the ethyl group is expected around 1.3

ppm, while the methylene (CH₂) protons of the same group appear as a quartet near 4.1

ppm.[11] The protons on the aromatic ring will produce a complex multiplet pattern in the

aromatic region. A key feature is the methylene group flanked by the two carbonyls (the

"acetate" part), which would appear as a distinct singlet.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will corroborate the structure with signals for

the two distinct carbonyl carbons (ketone and ester), the carbons of the disubstituted

aromatic ring, and the carbons of the ethyl group.

Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong absorption bands for

the two carbonyl (C=O) groups. The ester carbonyl stretch typically appears around 1735-

1750 cm⁻¹, while the ketone carbonyl stretch is observed at a slightly lower frequency,

around 1680-1700 cm⁻¹.
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Synthesis, Reactivity, and Mechanistic Insights
The synthetic utility of Ethyl (2-iodobenzoyl)acetate is predicated on its efficient preparation

and its predictable, versatile reactivity. The presence of the ortho-iodine atom is a key feature,

providing a reactive handle for a multitude of synthetic transformations.[1]

Synthesis Protocol: Claisen Condensation
The most common laboratory synthesis of β-keto esters like Ethyl (2-iodobenzoyl)acetate is

the Claisen condensation. This protocol outlines a generalized, reliable procedure.

Experimental Protocol: Synthesis of Ethyl (2-iodobenzoyl)acetate

Preparation of the Acylating Agent: 2-Iodobenzoic acid is converted to its more reactive acyl

chloride derivative, 2-iodobenzoyl chloride. This is typically achieved by refluxing the acid

with an excess of thionyl chloride (SOCl₂) until gas evolution ceases. Excess thionyl chloride

is then removed under reduced pressure. Acyl chlorides are highly reactive acylating agents

due to the excellent leaving group ability of the chloride ion.[12]

Enolate Formation: In a separate flask under an inert atmosphere (e.g., nitrogen or argon),

sodium ethoxide is used as a strong base to deprotonate ethyl acetate, forming the

nucleophilic ethyl acetate enolate. This reaction is typically performed in an anhydrous ether

solvent at a reduced temperature to control reactivity.

Condensation Reaction: The 2-iodobenzoyl chloride, dissolved in an anhydrous solvent, is

added dropwise to the prepared ethyl acetate enolate solution at a low temperature (e.g., 0

°C to room temperature). The nucleophilic enolate attacks the electrophilic carbonyl carbon

of the acyl chloride.

Work-up and Purification: Upon completion, the reaction is quenched with a dilute acid

solution. The organic product is extracted into a suitable solvent like diethyl ether or ethyl

acetate. The organic layer is then washed with a base (like sodium bicarbonate solution) to

remove any unreacted acidic starting material, followed by a brine wash. After drying over an

anhydrous salt (e.g., MgSO₄), the solvent is evaporated.

Purification: The crude product is purified via vacuum distillation or flash column

chromatography on silica gel to yield pure Ethyl (2-iodobenzoyl)acetate.[13]
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Core Reactivity and Applications in Heterocyclic
Synthesis
The dual functionality of Ethyl (2-iodobenzoyl)acetate makes it an exceptionally valuable

precursor for complex molecular architectures, particularly heterocyclic systems which are

prevalent in pharmaceuticals.

Palladium-Catalyzed Cross-Coupling: The carbon-iodine bond is particularly amenable to a

wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira, Buchwald-Hartwig).[1] This allows for the strategic introduction of various

carbon or heteroatom substituents at the ortho position of the benzoyl ring.

Intramolecular Cyclization: Following a cross-coupling reaction, the newly introduced

substituent can undergo an intramolecular cyclization with the β-keto ester moiety. This

powerful one-pot or two-step sequence provides efficient access to a diverse array of fused

heterocyclic systems, such as quinolines, quinolones, and indoles.[1]

The following diagram illustrates a generalized workflow for the synthesis of heterocyclic

compounds starting from Ethyl (2-iodobenzoyl)acetate.

Ethyl (2-iodobenzoyl)acetate
Pd-Catalyzed

Cross-Coupling
(e.g., Suzuki, Sonogashira)

Ortho-Substituted
Intermediate

Intramolecular
Cyclization/

Condensation

Fused Heterocyclic
Core Structures

(e.g., Quinolines)

Click to download full resolution via product page

Caption: Synthetic workflow from Ethyl (2-iodobenzoyl)acetate to complex heterocycles.

Significance in Drug Development
Heterocyclic compounds are a cornerstone of modern medicine.[14][15] The ability to efficiently

construct complex heterocyclic scaffolds makes Ethyl (2-iodobenzoyl)acetate a valuable

building block in drug discovery programs.[16] Its derivatives are investigated for a wide range

of therapeutic applications, including the development of antitumor agents and sirtuin inhibitors.
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[14][15] The synthetic flexibility it offers allows for the creation of large libraries of related

compounds for biological screening, accelerating the identification of new lead compounds.[1]

Safety and Handling
As with all laboratory chemicals, Ethyl (2-iodobenzoyl)acetate should be handled with

appropriate safety precautions. It is classified as a skin and eye irritant.[17] Standard personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

[7][17][18] All manipulations should be performed in a well-ventilated fume hood.[7] For

complete safety information, consult the Safety Data Sheet (SDS) provided by the supplier.[7]

[8][9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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